3-Amino-2-ethoxypyridine-4-carbonitrile

• Molecular Formula: C8H9N3O
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 3-amino-2-ethoxypyridine-4-carbonitrile
• InChI: InChI=1S/C8H9N3O/c1-2-12-8-7(10)6(5-9)3-4-11-8/h3-4H,2,10H2,1H3
• InChI Key: YTOJCDNGQWGHSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=CC(=C1N)C#N

Description

3-Amino-2-ethoxypyridine-4-carbonitrile is a pyridine derivative featuring an amino group at position 3, an ethoxy substituent at position 2, and a carbonitrile group at position 2. Such compounds are typically intermediates in pharmaceuticals, agrochemicals, or materials science due to their versatile reactivity and ability to participate in hydrogen bonding and π-stacking interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-2-ethoxypyridine-4-carbonitrile typically involves the reaction of ethyl 2-pyridyl ketone with cyanamide under basic conditions. The reaction proceeds through the formation of an intermediate, which is then cyclized to form the desired product. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate, and the reaction is typically carried out at elevated temperatures.

Industrial Production Methods

Industrial production of 3-Amino-2-ethoxypyridine-4-carbonitrile may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, and may include additional steps such as purification by recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Amino-2-ethoxypyridine-4-carbonitrile can undergo various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitrile group can be reduced to form amine derivatives.

Substitution: The ethoxy group can be substituted with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Substitution reactions can be carried out using various nucleophiles under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group may yield nitro derivatives, while reduction of the nitrile group may yield primary amines.

Scientific Research Applications

3-Amino-2-ethoxypyridine-4-carbonitrile has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other organic compounds.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It can be used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-2-ethoxypyridine-4-carbonitrile involves its interaction with specific molecular targets and pathways. For example, in biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The exact mechanism would depend on the specific application and the molecular targets involved.

Comparison with Similar Compounds

Structural and Electronic Differences

• Core Heterocycle: The pyridine core in 3-Amino-2-ethoxypyridine-4-carbonitrile offers planar rigidity, whereas thieno[2,3-b]pyridine derivatives (e.g., compounds 4a,b) incorporate a fused thiophene ring, enhancing aromaticity and π-electron delocalization . Hexahydroquinoline analogs introduce conformational flexibility due to their saturated six-membered ring . Pyrimidine-based carbonitriles (e.g., ) exhibit two nitrogen atoms in the ring, increasing hydrogen-bonding capacity and electronic diversity.
• In contrast, trifluoromethyl (-CF₃) groups in pyrimidine derivatives () are strongly electron-withdrawing, enhancing metabolic stability and membrane permeability. Carbonitrile Position: The carbonitrile group at C4 in pyridine vs. C2 in thienopyridine derivatives may alter dipole moments and intermolecular interactions.

Functional and Application Insights

• Bioactivity: Hexahydroquinoline-3-carbonitriles demonstrate broad-spectrum antimicrobial activity, attributed to their ability to disrupt microbial cell membranes . Thienopyridine derivatives are under investigation for optoelectronic applications due to their fused aromatic systems .
• Drug Design : Pyrimidine-carbonitriles (e.g., ) are prioritized in kinase inhibitor development, leveraging their ability to form critical hydrogen bonds with ATP-binding pockets.